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Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976 Get Quote

Solubility of Ethyl Nitrate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl nitrate in

water and various organic solvents. The information is curated for professionals in research

and development who require precise data and methodologies for their work.

Quantitative Solubility Data
The solubility of ethyl nitrate is a critical parameter in its handling, application, and

environmental fate. Below are tabulated data summarizing its solubility in aqueous and organic

media.

Table 1: Solubility of Ethyl Nitrate in Water

Temperature (°C)
Solubility ( g/100
mL)

Henry's Law
Constant (HScp) (M
atm⁻¹)

Citation

55 1.3 - [1][2][3]

4.9 - 4.88 ± 0.13 [4][5]

20.0 - 2.03 ± 0.06 [4][5]
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Note: Several sources describe ethyl nitrate as "insoluble in water" at ambient temperature,

which suggests limited solubility.[1][2][3][6][7][8] The Henry's Law constants indicate that ethyl
nitrate is expected to volatilize from water surfaces.[1][8]

Table 2: Solubility and Miscibility of Ethyl Nitrate in Organic Solvents

Solvent Solubility/Miscibility Citation

Ethanol Miscible [2][3][6][8][9]

Diethyl Ether Miscible [1][2][3][6][9]

n-Octanol

The octanol-water partition

coefficient (Kow) was

calculated from Henry's law

constants, but specific

solubility data is not provided.

[4][5]

Alcohol (general) Soluble [1][7]

Experimental Protocols
Detailed experimental methodologies are crucial for reproducing and verifying solubility data.

The following section outlines a key protocol for determining the Henry's Law constant of ethyl
nitrate.

Determination of Henry's Law Constant
A recent study by Easterbrook et al. (2024) provides a detailed method for measuring the

Henry's law solubility constants of ethyl nitrate.[4][5]

Objective: To determine the temperature- and salinity-dependent Henry's law solubility

constants for ethyl nitrate in various solvents.

Apparatus:

Jacketed bubble column apparatus with temperature control.

Gas chromatograph (GC) for monitoring gas-phase concentrations.
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Diffusion source for generating ethyl nitrate-containing gas streams.

Procedure:

A known volume of the solvent (deionized water, synthetic sea salt solution, or n-octanol) is

placed in the jacketed bubble column.

The temperature of the solvent is controlled by circulating a fluid through the jacket.

A gas stream containing a stable concentration of ethyl nitrate, generated from a diffusion

source, is bubbled through the solvent.

The concentration of ethyl nitrate in the gas phase at the inlet and outlet of the bubble

column is monitored over time using a gas chromatograph.

The system is allowed to reach a gas-liquid equilibrium.

The Henry's law constant (H) is calculated from the change in the gas-phase concentration

of ethyl nitrate over time, the gas flow rate, and the volume of the liquid.

The temperature dependence of the Henry's law solubility is determined by performing

measurements at different temperatures and creating a van't Hoff plot.

Data Analysis: The relationship for gas-liquid equilibration and the temperature dependence of

Henry's law solubility are used to determine the relevant constants.[4] The octanol-water

partition coefficient (Kow) can be calculated from the determined Henry's law constants in

water and n-octanol.[4][5]

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates a general experimental workflow for determining the solubility

of a compound like ethyl nitrate in a given solvent.
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Click to download full resolution via product page

Caption: General workflow for determining the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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